Cas no 2248361-10-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-{[(1,3-thiazol-2-yl)carbamoyl]methyl}cyclohexyl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-{[(1,3-thiazol-2-yl)carbamoyl]methyl}cyclohexyl)acetate
• CAS No: 2248361-10-4
• MF: C₂₁H₂₁N₃O₅S
• MW: 427.47354388237
• CID: 6455440
• PubChem ID: 165732611
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-{[(1,3-thiazol-2-yl)carbamoyl]methyl}cyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2248361-10-4
• EN300-6524376
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-{[(1,3-thiazol-2-yl)carbamoyl]methyl}cyclohexyl)acetate

• Inchi： 1S/C21H21N3O5S/c25-16(23-20-22-10-11-30-20)12-21(8-4-1-5-9-21)13-17(26)29-24-18(27)14-6-2-3-7-15(14)19(24)28/h2-3,6-7,10-11H,1,4-5,8-9,12-13H2,(H,22,23,25)
• InChI Key： JANVQGMUPUKRJZ-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(CC1(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 427.12019195g/mol
• Monoisotopic Mass: 427.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 134Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-{[(1,3-thiazol-2-yl)carbamoyl]methyl}cyclohexyl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-{[(1,3-thiazol-2-yl)carbamoyl]methyl}cyclohexyl)acetate (CAS No. 2248361-10-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-{[(1,3-thiazol-2-yl)carbamoyl]methyl}cyclohexyl)acetate, identified by its CAS number 2248361-10-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a dioxo group, an isoindole core, and a thiazole moiety linked through a carbamoyl-methylcyclohexyl bridge. The unique combination of these structural elements imparts distinct chemical properties and biological activities that make it a subject of intense research interest.

The dioxo functionality in the molecule is a key feature that contributes to its reactivity and potential biological effects. This group is often associated with electrophilic centers, which can participate in various chemical transformations and interactions with biological targets. The presence of the isoindole ring system further enhances the molecular complexity, providing a scaffold that can be modulated to achieve specific pharmacological outcomes. Isoindole derivatives have been widely studied for their potential applications in drug development due to their ability to interact with biological macromolecules in diverse ways.

One of the most compelling aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-{[(1,3-thiazol-2-yl)carbamoyl]methyl}cyclohexyl)acetate is its structural similarity to known bioactive compounds. The thiazole moiety is particularly noteworthy, as it is a common structural component in many pharmacologically active molecules. Thiazole derivatives have been extensively investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a carbamoyl-methylcyclohexyl group into the molecular structure adds another layer of complexity, potentially influencing both the solubility and bioavailability of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies have suggested that the dioxo and thiazole groups may interact with specific enzymes or receptors in biological systems, leading to therapeutic effects. For instance, computational studies have indicated that this compound could exhibit inhibitory activity against certain kinases or other enzymes involved in cancer pathways. These predictions are supported by experimental data from preliminary screenings conducted in vitro.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-{[(1,3-thiazol-2-yl)carbamoyl]methyl}cyclohexyl)acetate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the complex framework of this molecule. These synthetic strategies not only highlight the ingenuity of modern chemical methodology but also pave the way for the development of similar compounds with tailored biological activities.

In terms of pharmaceutical applications, this compound holds promise as a lead molecule for further drug development. Its unique structural features suggest potential therapeutic benefits in areas such as oncology and inflammation management. Researchers are currently exploring its interactions with various biological targets using high-throughput screening technologies. These efforts aim to identify specific mechanisms by which this compound can modulate disease-related pathways.

The role of thiazole derivatives in medicinal chemistry cannot be overstated. These heterocyclic compounds have been successfully incorporated into numerous drugs on the market due to their favorable pharmacokinetic properties and biological activity. The presence of the carbamoyl group in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-{[(1,3-thiazol-2-y l)carbamoyl]methyl}cyclohexyl)acetate further enhances its potential as a drug candidate by providing additional sites for interaction with biological targets.

As research continues to uncover new applications for this compound, it is likely that additional derivatives will be synthesized and evaluated for their therapeutic potential. The combination of computational modeling and experimental validation will be essential in guiding these efforts towards discovering novel treatments for various diseases.

The development of new pharmaceuticals is an iterative process that relies on both innovation and collaboration within the scientific community. The study of compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol -2 -yl 2-(1-{[(1,3-thiazol -2 -yl)carbamoyl]methyl}cyclohexyl)acetate underscores the importance of interdisciplinary approaches in drug discovery. By integrating insights from organic chemistry, biochemistry, pharmacology, and computational science, researchers can accelerate the translation of laboratory findings into clinical applications.

In conclusion, 2248361 -10 -4 (CAS No.) represents a promising candidate for further exploration in pharmaceutical research due to its complex structure and potential biological activities . Its synthesis showcases modern advances in organic chemistry , while its structural features offer opportunities for therapeutic intervention . As research progresses , this compound will continue to be a valuable asset in efforts aimed at developing new treatments for human diseases . p >